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Compound of Interest
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CAS No.: 4742-80-7

Cat. No.: B12097863

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Octyl-β-D-glucopyranoside, commonly known as octyl glucoside, is a non-ionic detergent

widely employed in biochemical and biotechnological applications for the solubilization of

cellular membranes and extraction of proteins. Its utility stems from its gentle, non-denaturing

properties, which allow for the isolation of membrane-bound proteins in their native and

functionally active state.[1][2] This makes it an invaluable tool for researchers studying protein

structure, function, and protein-protein interactions.

A key characteristic of octyl glucoside is its high critical micelle concentration (CMC), which is

the concentration at which the detergent monomers begin to form micelles. The high CMC of

octyl glucoside (approximately 20-25 mM or ~0.7% w/v) facilitates its removal from protein

preparations through dialysis, a crucial step for many downstream applications that are

sensitive to the presence of detergents.[1][3]
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This document provides detailed application notes and protocols for the use of octyl glucoside
in the lysis of mammalian, bacterial, and yeast cells. It includes quantitative data on lysis

efficiency and protein yield, as well as its compatibility with various downstream applications.

Mechanism of Action
Octyl glucoside is an amphipathic molecule, possessing both a hydrophilic glucose

headgroup and a hydrophobic octyl tail. This structure allows it to integrate into the lipid bilayer

of cell membranes. At concentrations below its CMC, octyl glucoside monomers partition into

the membrane. As the concentration increases and surpasses the CMC, the detergent

molecules collaborate to form mixed micelles with the membrane lipids and proteins, effectively

disrupting the membrane structure and releasing the cellular contents.[3] This process of

solubilization allows for the extraction of integral and membrane-associated proteins in a

soluble form, shielded from the aqueous environment by the detergent micelles.

Data Presentation
Octyl Glucoside Properties

Property Value Reference(s)

Chemical Formula C₁₄H₂₈O₆ [2]

Molecular Weight 292.37 g/mol [2]

Detergent Class Non-ionic [1]

Critical Micelle Concentration

(CMC)
20-25 mM (~0.6% - 0.7% w/v) [1]

Aggregation Number 84 [2]

Micelle Molecular Weight ~25 kDa [4]

Recommended Starting Concentrations for Cell Lysis
The optimal concentration of octyl glucoside for cell lysis is a balance between achieving

efficient membrane disruption and preserving the integrity and function of the target proteins.

The following table provides recommended starting concentrations for different cell types,

which should be further optimized for specific cell lines and experimental goals.
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Cell Type

Recommended
Starting
Concentration (%
w/v)

Key
Considerations

Reference(s)

Mammalian Cells 1.0 - 2.0%

Generally effective for

a wide range of cell

lines. Optimization is

recommended to

minimize effects on

protein-protein

interactions.

[5]

Bacterial Cells (e.g.,

E. coli)
1.0 - 1.5%

Solubilizing power is

equivalent to its

thioglucoside

counterpart. Often

used in combination

with lysozyme to

break down the

peptidoglycan wall.

[6]

Yeast Cells (e.g., S.

cerevisiae)
2.0%

Often used after

enzymatic removal of

the cell wall

(spheroplasting) for

efficient lysis of the

plasma membrane.

[7]

Compatibility with Downstream Applications
Octyl glucoside's mild nature makes it compatible with a variety of downstream applications.

However, its presence can interfere with certain assays, and removal may be necessary.
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Downstream
Application

Compatibility Notes Reference(s)

Immunoprecipitation

(IP)
High

Preserves protein-

protein interactions,

making it suitable for

co-

immunoprecipitation.

A concentration of

~0.7% has been

shown to improve

selectivity.

[1][8][9]

Enzyme Assays Moderate to High

Generally preserves

enzymatic activity.

However, activity

should be validated

for each specific

enzyme as some may

be inhibited.

[2]

SDS-PAGE & Western

Blotting
High

Compatible with

standard protocols.
[5]

Mass Spectrometry

(MS)

Low (requires

removal)

Can interfere with

ionization and

chromatography.

Removal by dialysis or

other methods is

crucial for optimal

results.

[10][11]

Protein Crystallization Moderate to High

Has been successfully

used for the

crystallization of

membrane proteins.

[2][4]

Chromatography Moderate to High Compatible with

various

chromatography

[2]
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techniques, but its

presence might affect

column performance

and protein binding.

Experimental Protocols
Mammalian Cell Lysis
This protocol is a general guideline for the lysis of adherent or suspension mammalian cells.

Materials:

Cell pellet

Ice-cold Phosphate-Buffered Saline (PBS)

Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1-2% (w/v) Octyl
Glucoside, Protease and Phosphatase Inhibitor Cocktails.

Procedure:

Cell Harvesting:

For adherent cells, wash with ice-cold PBS, then scrape cells into a pre-chilled tube.

For suspension cells, pellet by centrifugation at 500 x g for 5 minutes at 4°C and wash the

pellet with ice-cold PBS.

Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer at a ratio of 1:4 (pellet volume:buffer

volume).

Incubation: Incubate the suspension on a rotator or rocker for 30-60 minutes at 4°C to

ensure complete lysis.

Clarification: Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C to pellet cell debris.
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Supernatant Collection: Carefully transfer the clear supernatant, which contains the

solubilized proteins, to a new pre-chilled tube.

Protein Quantification: Determine the protein concentration of the lysate using a detergent-

compatible protein assay (e.g., BCA assay).

Bacterial Cell Lysis (E. coli)
This protocol is designed for the lysis of E. coli cells. Pre-treatment with lysozyme is

recommended for efficient breakdown of the bacterial cell wall.

Materials:

Bacterial cell pellet

Lysis Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 1 mM EDTA, 1% (w/v) Octyl
Glucoside, 1 mg/mL Lysozyme, DNase I (optional, to reduce viscosity), Protease Inhibitor

Cocktail.

Procedure:

Cell Harvesting: Pellet bacterial cells from culture by centrifugation at 5,000 x g for 10

minutes at 4°C. Discard the supernatant.

Resuspension: Resuspend the cell pellet in ice-cold Lysis Buffer.

Incubation: Incubate the suspension on ice for 30 minutes with occasional vortexing.

Sonication (Optional but Recommended): To further enhance lysis and shear genomic DNA,

sonicate the lysate on ice. Use short bursts (e.g., 10-15 seconds) with cooling periods in

between to prevent overheating.

Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

Supernatant Collection: Transfer the clear supernatant to a new pre-chilled tube.

Protein Quantification: Determine the protein concentration using a detergent-compatible

protein assay.
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Yeast Cell Lysis (Saccharomyces cerevisiae)
Efficient lysis of yeast cells with detergents often requires prior removal of the robust cell wall to

generate spheroplasts.

Materials:

Yeast cell pellet

Spheroplasting Buffer: 1.2 M Sorbitol, 50 mM potassium phosphate (pH 7.5), 1 mM MgCl₂,

25 mM β-mercaptoethanol.

Zymolyase or Lyticase

Lysis Buffer: 20 mM HEPES (pH 7.5), 150 mM NaCl, 2% (w/v) Octyl Glucoside, Protease

Inhibitor Cocktail.

Procedure:

Cell Harvesting: Pellet yeast cells from culture by centrifugation at 3,000 x g for 5 minutes.

Spheroplast Formation:

Wash the cells with water and then with Spheroplasting Buffer.

Resuspend the cells in Spheroplasting Buffer containing Zymolyase or Lyticase

(concentration to be optimized).

Incubate at 30°C with gentle shaking for 30-60 minutes, or until spheroplasts are formed

(monitor microscopically).

Spheroplast Harvesting: Gently pellet the spheroplasts by centrifugation at 1,500 x g for 5

minutes.

Lysis: Resuspend the spheroplasts in ice-cold Lysis Buffer.

Incubation: Incubate on ice for 30 minutes with occasional gentle mixing.

Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C.
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Supernatant Collection: Transfer the clear supernatant to a new tube.

Protein Quantification: Determine the protein concentration.

Visualizations
Experimental Workflow for Cell Lysis
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Caption: General experimental workflow for cell lysis using octyl glucoside.
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Caption: Simplified diagram of the EGFR signaling pathway.
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Caption: Simplified overview of the caspase signaling cascade in apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12097863/docs#application-notes-and-protocols-for-
cell-lysis-using-octyl-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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